Cas no 755752-40-0 (2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-)

• Product Name: 2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-
• CAS No: 755752-40-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 548998
• PubChem ID: 45082205
• Update Time: 2025-04-19

2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-
• 2-Piperidinecarboxylicacid,4-ethyl-,(2S,4R)-(9CI)
• EN300-1723666
• DTXSID00665178
• (2S,4R)-4-Ethylpiperidine-2-carboxylic acid
• Rel-(2S,4R)-4-Ethylpiperidine-2-carboxylic acid
• 2-Piperidinecarboxylicacid,4-ethyl-,cis-(9CI)
• starbld0018520
• 767594-41-2
• 755752-40-0
• rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid

• Inchi： 1S/C8H15NO2/c1-2-6-3-4-9-7(5-6)8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7+/m1/s1
• InChI Key： FMRBNNFMLPDYAJ-RQJHMYQMSA-N
• SMILES： OC([C@@H]1C[C@H](CC)CCN1)=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 49.33000
• LogP: 1.17800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives